Cas no 1536935-92-8 (2-(2-chlorophenyl)-1-(thiolan-2-yl)ethan-1-one)

• Product Name: 2-(2-chlorophenyl)-1-(thiolan-2-yl)ethan-1-one
• CAS No: 1536935-92-8
• MF: C₁₂H₁₃ClOS
• MW: 240.749021291733
• MDL: MFCD23950467
• CID: 4604604
• PubChem ID: 80622995
• Update Time: 2025-05-21

2-(2-chlorophenyl)-1-(thiolan-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-1-(thiolan-2-yl)ethan-1-one

• MDL： MFCD23950467
• Inchi： 1S/C12H13ClOS/c13-10-5-2-1-4-9(10)8-11(14)12-6-3-7-15-12/h1-2,4-5,12H,3,6-8H2
• InChI Key： PKVSVVJDAYYOIY-UHFFFAOYSA-N
• SMILES： C(=O)(C1SCCC1)CC1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 240.038
• Monoisotopic Mass: 240.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4A^2

Additional information on 2-(2-chlorophenyl)-1-(thiolan-2-yl)ethan-1-one

Introduction to 2-(2-chlorophenyl)-1-(thiolan-2-yl)ethan-1-one (CAS No. 1536935-92-8)

2-(2-chlorophenyl)-1-(thiolan-2-yl)ethan-1-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1536935-92-8, this molecule represents a unique structural motif that combines a chlorobenzene ring with a thiolane moiety, linked via an ethanone backbone. Such structural features make it a promising candidate for further exploration in drug discovery and synthetic chemistry.

The compound's molecular structure, characterized by its aromatic and heterocyclic components, suggests potential interactions with biological targets that could be exploited for therapeutic applications. The presence of a chlorine substituent on the aromatic ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Meanwhile, the thiolane ring introduces a sulfur-rich scaffold, which is often associated with bioactive properties in medicinal chemistry.

In recent years, there has been growing interest in sulfur-containing heterocycles due to their demonstrated pharmacological activity across various disease pathways. Thiolan derivatives, in particular, have shown promise as modulators of enzyme activity and as scaffolds for developing novel therapeutics. The specific combination of 2-chlorophenyl and thiolan-2-yl groups in this compound may confer unique biochemical properties, making it an attractive subject for further investigation.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) to optimize drug candidates. The ethanone linkage in 2-(2-chlorophenyl)-1-(thiolan-2-yl)ethan-1-one provides a flexible framework that can be modified to enhance binding affinity or metabolic stability. This adaptability is crucial for designing molecules that can effectively interact with biological targets while minimizing off-target effects.

One of the most compelling aspects of this compound is its potential as a precursor for more complex pharmacophores. The chlorine atom on the aromatic ring can participate in nucleophilic substitution reactions, allowing for the introduction of diverse functional groups. Similarly, the thiolane ring can undergo further derivatization to explore different biological activities. Such synthetic versatility makes CAS No. 1536935-92-8 a valuable asset in medicinal chemistry libraries.

The pharmaceutical industry has long sought novel compounds that can address unmet medical needs. 2-(2-chlorophenyl)-1-(thiolan-2-yl)ethan-1-one fits into this broader context as a molecule with untapped therapeutic potential. Its unique structural features position it as a candidate for further development into small-molecule drugs targeting various diseases, including inflammatory disorders and neurodegenerative conditions.

Recent advancements in computational chemistry have enabled more efficient screening of candidate molecules like 2-(2-chlorophenyl)-1-(thiolan-2-yl)ethan-1-one. High-throughput virtual screening (HTVS) and molecular docking studies can rapidly assess the compound's interaction with potential biological targets, guiding experimental efforts toward promising leads. These computational tools are essential for modern drug discovery pipelines, allowing researchers to prioritize compounds based on their predicted efficacy and selectivity.

In addition to its pharmaceutical applications, this compound may also find utility in materials science and agrochemical research. The combination of aromatic and heterocyclic moieties often confers desirable physical properties such as solubility and stability, making it suitable for various industrial applications. Further exploration of its chemical behavior could uncover new synthetic pathways or functional materials derived from its structure.

The synthesis of CAS No. 1536935-92-8 presents an interesting challenge for organic chemists due to its complex structural motifs. However, recent innovations in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have expanded the toolkit available to synthetic chemists, enabling the efficient preparation of complex organic frameworks.

As our understanding of biological systems continues to evolve, so does the demand for innovative chemical tools to probe these mechanisms. Molecules like 2-(2-chlorophenyl)-1-(thiolan-2-yl)ethan-1-one serve as critical intermediates in this process, bridging the gap between basic chemical research and applied therapeutic development. Their study not only advances our knowledge of organic chemistry but also contributes to the broader goal of improving human health through targeted drug interventions.

In conclusion,CAS No. 1536935-92-8 represents a fascinating compound with significant potential in pharmaceutical research and beyond. Its unique structural composition—featuring both chlorobenzene and thiolane moieties—makes it a versatile scaffold for developing novel therapeutics. As ongoing research continues to uncover new applications for sulfur-containing heterocycles,this molecule stands out as a promising candidate worthy of further exploration by researchers worldwide.